Cas no 454236-58-9 (2-Propenamide, 2-cyano-N-(2,5-dichlorophenyl)-3-(5-nitro-2-furanyl)-)

• Product Name: 2-Propenamide, 2-cyano-N-(2,5-dichlorophenyl)-3-(5-nitro-2-furanyl)-
• CAS No: 454236-58-9
• MF: C₁₄H₇Cl₂N₃O₄
• MW: 352.129081010818
• CID: 6479415
• PubChem ID: 2455668
• Update Time: 2025-07-13

2-Propenamide, 2-cyano-N-(2,5-dichlorophenyl)-3-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-N-(2,5-dichlorophenyl)-3-(5-nitro-2-furanyl)-

• Inchi： 1S/C14H7Cl2N3O4/c15-9-1-3-11(16)12(6-9)18-14(20)8(7-17)5-10-2-4-13(23-10)19(21)22/h1-6H,(H,18,20)
• InChI Key： RQXTZZYJJRWMCT-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1Cl)(=O)C(C#N)=CC1=CC=C([N+]([O-])=O)O1

Experimental Properties

• Density: 1.603±0.06 g/cm3(Predicted)
• Boiling Point: 565.3±50.0 °C(Predicted)
• pka: 8.36±0.70(Predicted)

Additional information on 2-Propenamide, 2-cyano-N-(2,5-dichlorophenyl)-3-(5-nitro-2-furanyl)-

Professional Introduction to Compound with CAS No. 454236-58-9 and Product Name: 2-Propenamide, 2-cyano-N-(2,5-dichlorophenyl)-3-(5-nitro-2-furanyl)

2-Propenamide, 2-cyano-N-(2,5-dichlorophenyl)-3-(5-nitro-2-furanyl), identified by its Chemical Abstracts Service (CAS) number 454236-58-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its amide and cyano functional groups, combined with aromatic rings substituted with halogen and nitro groups. The structural complexity of this molecule not only makes it a subject of academic interest but also opens up diverse possibilities for its application in drug discovery and development.

The structural framework of 2-propenamide, 2-cyano-N-(2,5-dichlorophenyl)-3-(5-nitro-2-furanyl) consists of an unsaturated amide core, which is a well-known pharmacophore in medicinal chemistry. The presence of a cyano group at the 2-position enhances the electrophilicity of the molecule, making it a potential precursor for further functionalization. Additionally, the aromatic ring at the N-position is substituted with chlorine atoms at the 2 and 5 positions, which can influence the electronic properties and metabolic stability of the compound. The third substituent, a nitro-substituted furan ring at the 3-position, introduces both electron-withdrawing and heterocyclic characteristics to the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with higher accuracy. The combination of quantum mechanical calculations and molecular docking studies has been instrumental in understanding the interactions between 2-propenamide, 2-cyano-N-(2,5-dichlorophenyl)-3-(5-nitro-2-furanyl) and biological targets. These studies suggest that the compound may exhibit inhibitory effects on various enzymes and receptors, making it a promising candidate for therapeutic applications.

In particular, the nitro group in the furan ring has been shown to enhance binding affinity to certain protein targets due to its ability to form hydrogen bonds and participate in π-stacking interactions. This feature has been exploited in the design of molecules targeting inflammatory pathways and infectious diseases. The chloro-substituted benzene ring contributes to hydrophobic interactions, which are crucial for membrane permeability and cellular uptake. Together, these structural elements make 2-propenamide, 2-cyano-N-(2,5-dichlorophenyl)-3-(5-nitro-2-furanyl) a versatile scaffold for further derivatization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions using reagents such as copper(I) cyanide or potassium cyanide under controlled conditions. The subsequent substitution of chlorine atoms on the aromatic ring can be achieved using chlorinating agents like phosphorus oxychloride or sulfuryl chloride. Finally, the nitration of the furan ring is carried out using nitric acid or a mixture of sulfuric acid and nitric acid.

One of the key challenges in synthesizing 2-propenamide, 2-cyano-N-(2,5-dichlorophenyl)-3-(5-nitro-2-furanyl) is ensuring regioselectivity during each step. The presence of multiple reactive sites in the molecule necessitates careful optimization of reaction conditions to avoid unwanted side products. Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and hazardous byproducts. For instance, catalytic methods using transition metals have been explored as alternatives to traditional stoichiometric reagents.

The biological evaluation of CAS No. 454236-58-9 has revealed potential therapeutic applications in several disease areas. Initial in vitro studies have shown that this compound exhibits inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. The amide group has been identified as a critical moiety for binding to specific protein targets, while the nitro group enhances bioavailability through metabolic stability.

Preclinical studies have further validated these findings by demonstrating antitumor effects in animal models. The ability of 2-propenamide, 2-cyano-N-(2,5-dichlorophenyl)-3-(5-nitro-2-furanyl) to modulate key signaling pathways has prompted researchers to explore its potential as an anticancer agent. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of this compound has been carefully studied to ensure optimal drug delivery. Preliminary data indicate that it exhibits good solubility in both aqueous and lipid-based environments, suggesting potential for oral administration or intravenous injection. Furthermore, its stability under various storage conditions enhances its suitability for clinical trials and commercialization.

The future direction of research on CAS No. 454236-58-9 includes exploring structure-activity relationships (SAR) to optimize its biological activity. By systematically modifying individual substituents within the molecule, researchers aim to enhance potency while minimizing side effects. Additionally, computational modeling techniques will continue to play a crucial role in predicting novel derivatives with improved therapeutic profiles.

In conclusion,CAS No. 454236-58-9 represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. The combination of modern synthetic methods and cutting-edge computational tools has positioned this compound as a valuable asset in drug discovery efforts aimed at treating cancer and inflammatory diseases. As research progresses,1-propenamide,1-cyano,1-benzene,1-nitro,and1-furanwill continue to be integral components in developing next-generation therapeutics.